2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H21N3O4S/c25-19(23-7-9-28-10-8-23)14-24-13-17(16-5-1-2-6-18(16)24)20(26)21(27)22-12-15-4-3-11-29-15/h1-6,11,13H,7-10,12,14H2,(H,22,27)
• InChI Key: DZERIVKYRJQAMY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NCC4=CC=CS4
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.
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Scientific Research Applications

Antifungal Applications

One study identified derivatives of 2-(2-oxo-morpholin-3-yl)-acetamide as fungicidal agents against Candida species, highlighting their antifungal activity against Aspergillus species as well. This research noted an improvement in plasmatic stability through structural modifications, resulting in compounds with broad antifungal activity against various fungi species, including molds and dermatophytes. The study demonstrated in vivo efficacy in a murine model of systemic Candida albicans infection, indicating significant fungal load reduction in kidneys (Bardiot et al., 2015).

Crystal Structure Analysis

Another research focused on the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, describing their structural characteristics and comparing them with related structures. This study contributes to the understanding of the molecular configuration and potential interactions of similar compounds (Galushchinskiy et al., 2017).

Antimicrobial Activity

Research into 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives showcased their pharmacological potential due to their antimicrobial activities. These compounds were synthesized and evaluated for their activity against selected microbial species, with some displaying significant antimicrobial properties (Gul et al., 2017).

Synthesis and Antimicrobial Evaluation

A series of 2-oxo-3-(arylimino)indolin-1-yl)-N-aryl acetamide derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Certain compounds exhibited promising antibacterial and antifungal activities, highlighting the potential of these derivatives as antimicrobial agents (Debnath et al., 2015).

Novel Synthesis Approaches

A study on the synthesis of novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides demonstrated the potential of these compounds in various applications. The research detailed the synthesis process and characterized the compounds, contributing to the expansion of chemical derivatives available for further investigation (Kanagarajan et al., 2010).